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Compound of Interest

Compound Name: L-threo Lysosphingomyelin (d18:1)

Cat. No.: B3026353 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
L-threo-Lysosphingomyelin (d18:1) is a stereoisomer of lysosphingomyelin, a bioactive lipid

that acts as an intracellular and extracellular signaling molecule.[1] Both the L-threo and the

naturally occurring D-erythro isomers can function as second messengers by inducing the

release of calcium from internal stores.[1] The stereochemistry of lysosphingomyelin is critical,

as extracellular effects appear to be stereospecific.[1] Alterations in sphingolipid metabolism

have been implicated in the pathophysiology of various neurodegenerative diseases, making

the specific detection of sphingolipid isomers in cerebrospinal fluid (CSF) a promising area for

biomarker discovery and drug development. This application note provides a detailed protocol

for the extraction and quantification of L-threo-lysosphingomyelin (d18:1) in human CSF using

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Overview
This method describes a comprehensive workflow for the sensitive and specific detection of L-

threo-lysosphingomyelin (d18:1) in cerebrospinal fluid. The protocol includes detailed steps for

lipid extraction from CSF samples, followed by a robust LC-MS/MS analysis for the

quantification of the target analyte. A key aspect of this protocol is the proposed method for the
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chromatographic separation of L-threo and D-erythro diastereomers, which is crucial for

accurate quantification of the specific L-threo isomer.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Chiral clues to lipid identity - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note: Detection of L-threo-
Lysosphingomyelin (d18:1) in Cerebrospinal Fluid]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3026353#l-threo-lysosphingomyelin-
d18-1-detection-in-cerebrospinal-fluid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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